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Compound of Interest

Compound Name: Menthofuran-13C2

Cat. No.: B12377409 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Menthofuran-13C2 in a laboratory setting. Given the limited

availability of specific safety data for Menthofuran-13C2, this document incorporates best

practices derived from the safety data sheets (SDS) of the parent compound, Menthofuran, to

ensure a high level of safety for all personnel.

Hazard Identification and Risk Assessment
Menthofuran is classified as a combustible liquid that is harmful if swallowed and causes skin

and eye irritation[1][2][3]. The toxicological properties of Menthofuran have not been fully

investigated[4]. Due to the isotopic labeling, Menthofuran-13C2 is expected to have similar

chemical and toxicological properties to Menthofuran. Therefore, it must be handled with

appropriate caution.

Key Hazards:

Flammability: Combustible liquid[1].

Acute Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.

Eye Damage/Irritation: Causes serious eye irritation.

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure and ensure personal safety. The

following table summarizes the recommended PPE for handling Menthofuran-13C2.

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US). A

face shield may be required for

splash hazards.

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., butyl rubber, nitrile

rubber). A lab coat or chemical-

resistant clothing is also

necessary.

Prevents direct skin contact,

which can cause irritation.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA approved

respirator should be used.

Minimizes the inhalation of

vapors that could lead to

respiratory tract irritation.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational plan is crucial for the safe handling of Menthofuran-
13C2.

1. Preparation:

Ensure that a current Safety Data Sheet (SDS) for Menthofuran is readily accessible.

Verify that all necessary PPE is available and in good condition.

Confirm that the work area, preferably a chemical fume hood, is clean and operational.
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Locate the nearest eyewash station and safety shower before beginning work.

2. Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations low.

Avoid contact with eyes, skin, and clothing.

Keep the container tightly closed when not in use.

Keep away from heat, sparks, and open flames as it is a combustible liquid.

Wash hands thoroughly after handling.

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from sources of ignition and incompatible materials such as oxidizing agents.

For product quality, refrigeration is recommended.

Disposal Plan
Proper disposal of Menthofuran-13C2 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization: Dispose of Menthofuran-13C2 as hazardous waste. Chemical

waste generators must determine whether a discarded chemical is classified as a hazardous

waste and consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification.

Container Disposal: Empty containers may retain product residue and can be dangerous. Do

not pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat,

sparks or open flames. Dispose of containers in accordance with local regulations.

Emergency Procedures
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Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable, closed container for disposal.

First-Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Get

medical aid if symptoms occur.

In Case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical aid if irritation persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

If Swallowed: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Get medical aid immediately.

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment when handling Menthofuran-13C2.
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PPE Selection Workflow for Menthofuran-13C2

Hazard Assessment

PPE Selection

Final Check & Disposal

Start: Handling Menthofuran-13C2

Potential for Inhalation?

Potential for Skin/Eye Contact?

No

Work in Fume Hood / Use Respirator

Yes

Potential for Splash?

No

Wear Chemical-Resistant Gloves & Lab Coat

Yes

Wear Face Shield over Goggles

Proceed with Experiment

No

Wear Safety Goggles

Follow Hazardous Waste Disposal Plan

Click to download full resolution via product page

Caption: PPE Selection Workflow for Menthofuran-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

